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Compound of Interest

Compound Name:
4-Amino-2-methoxy-5-nitrobenzoic

acid

Cat. No.: B1266600 Get Quote

An In-depth Technical Guide to 4-Amino-2-methoxy-5-nitrobenzoic acid

This technical guide provides a detailed overview of the chemical properties, synthesis, and

potential applications of 4-Amino-2-methoxy-5-nitrobenzoic acid, a key intermediate in

various chemical syntheses. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing.

Core Compound Properties
4-Amino-2-methoxy-5-nitrobenzoic acid is an aromatic organic compound with the molecular

formula C₈H₈N₂O₅.[1] Its structure consists of a benzoic acid core substituted with an amino

group, a methoxy group, and a nitro group. These functional groups contribute to its reactivity

and utility as a chemical intermediate.

Physicochemical Data
The key quantitative data for 4-Amino-2-methoxy-5-nitrobenzoic acid are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₈H₈N₂O₅ PubChem[1]

Molecular Weight 212.16 g/mol PubChem[1]

IUPAC Name
4-amino-2-methoxy-5-

nitrobenzoic acid
PubChem[1]

CAS Number 59338-90-8 ChemSrc[2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Amino-2-methoxy-5-
nitrobenzoic acid is not readily available in the provided search results, a general

understanding of its synthesis can be derived from protocols for structurally similar compounds.

The synthesis of related compounds often involves the nitration of an aminobenzoic acid

derivative, followed by other functional group manipulations.

It is mentioned that methyl 4-amino-5-nitro-o-anisate can be used as an intermediate in organic

synthesis and can be prepared by the amination reaction of 2-methoxy-5-nitrobenzoic acid.[3]

A synthesis protocol for a closely related compound, 4-amino-2-ethoxy-5-nitrobenzoic acid,

involves the hydrolysis of its methyl ester.[4] A similar approach could likely be adapted for the

synthesis of 4-Amino-2-methoxy-5-nitrobenzoic acid from its corresponding ester.

Representative Synthetic Workflow
The following diagram illustrates a plausible synthetic pathway for 4-Amino-2-methoxy-5-
nitrobenzoic acid, based on common organic chemistry reactions and the synthesis of

analogous compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methoxy-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methoxy-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-methoxy-5-nitrobenzoic-acid
https://www.chemsrc.com/en/cas/59338-84-0_770421.html
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.chembk.com/en/chem/4-amino-2-methoxy-5-nitrobenzoic%20acid
https://prepchem.com/4-amino-2-ethoxy-5-nitrobenzoic-acid/
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/product/b1266600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plausible Synthetic Pathway

2-Methoxybenzoic Acid

Methyl 2-methoxybenzoate

Esterification
(MeOH, H+)

Methyl 2-methoxy-5-nitrobenzoate

Nitration
(HNO3, H2SO4)

Methyl 4-amino-2-methoxy-5-nitrobenzoate

Amination

4-Amino-2-methoxy-5-nitrobenzoic Acid

Hydrolysis
(NaOH, H2O then H+)

Click to download full resolution via product page

Caption: Plausible synthetic route for 4-Amino-2-methoxy-5-nitrobenzoic acid.

Potential Applications and Logical Workflow
As an intermediate, 4-Amino-2-methoxy-5-nitrobenzoic acid is valuable in the synthesis of

more complex molecules. Its bifunctional nature, with both an amino and a carboxylic acid

group, allows for a variety of subsequent chemical transformations. The nitro and methoxy
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groups also influence the reactivity of the aromatic ring and can be modified in further synthetic

steps.

The primary application suggested by the available information is in the synthesis of dyes.[3]

The chromophoric nitro group and the auxochromic amino group are common features in dye

molecules.

Potential Applications

4-Amino-2-methoxy-5-nitrobenzoic Acid Chemical Intermediate
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Research Chemical
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Caption: Logical workflow of potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Amino-2-methoxy-5-nitrobenzoic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266600#4-amino-2-methoxy-5-nitrobenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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